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Compound of Interest

Compound Name: 3-Bromopropionic acid

Cat. No.: B048846

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyethyleneimine (PEI) is a cationic polymer widely investigated for its potential in drug and
gene delivery due to its ability to condense nucleic acids and facilitate endosomal escape.
However, the high cationic charge density of PEI is often associated with significant cytotoxicity.
To mitigate this, chemical modification of PEI is a common strategy. Functionalization with 3-
bromopropionic acid introduces carboxyl groups onto the PEI backbone, reducing the overall
positive charge and potentially improving biocompatibility. This modification offers a versatile
platform for further conjugation of targeting ligands or therapeutic agents.

These application notes provide a comprehensive overview of the synthesis, characterization,
and potential applications of PEI functionalized with 3-bromopropionic acid (PEI-PA).
Detailed experimental protocols are included to guide researchers in the successful
implementation of these methods.

Synthesis of PEI-Propionic Acid (PEI-PA)

The synthesis involves a nucleophilic substitution reaction where the primary and secondary
amines of PEI react with 3-bromopropionic acid. The reaction is typically carried out in a
polar aprotic solvent in the presence of a base to neutralize the hydrobromic acid byproduct.
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Reaction Scheme
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 To cite this document: BenchChem. [Application Notes and Protocols: Functionalization of
Polyethyleneimine (PEI) with 3-Bromopropionic Acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b048846#functionalization-of-
polyethyleneimine-pei-with-3-bromopropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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